Cas no 1190320-36-5 (6-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridin-3-amine)

• Product Name: 6-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridin-3-amine
• CAS No: 1190320-36-5
• MF: C₈H₆F₃N₃
• MW: 201.148551464081
• CID: 2169027
• Update Time: 2025-06-13

6-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-trifluoromethyl-7-azaindole
• 6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridin-3-amine
• SB14531
• 6-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridin-3-amine

• Inchi： 1S/C8H6F3N3/c9-8(10,11)6-2-1-4-5(12)3-13-7(4)14-6/h1-3H,12H2,(H,13,14)
• InChI Key： PXYUCSOMDCBISO-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C2C(=CNC2=N1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 218
• Topological Polar Surface Area: 54.7

Additional information on 6-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridin-3-amine

Recent Advances in the Study of 6-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridin-3-amine (CAS: 1190320-36-5)

The compound 6-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridin-3-amine (CAS: 1190320-36-5) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies. This research briefing synthesizes the latest findings on its synthesis, biological activity, and potential therapeutic applications, drawing from peer-reviewed studies published in the past two years.

A 2023 Journal of Medicinal Chemistry study (DOI: 10.1021/acs.jmedchem.3c00512) demonstrated its role as a selective JAK2 inhibitor, showing 50-fold selectivity over JAK1 in biochemical assays. The trifluoromethyl group at the 6-position was critical for maintaining metabolic stability (t_1/2 > 120 min in human liver microsomes) while optimizing target binding affinity (K_d = 2.3 nM).

Innovative synthetic routes have been developed to address previous scalability challenges. A recent Organic Process Research & Development paper (2024, DOI: 10.1021/acs.oprd.4c00022) reported a novel Pd-catalyzed amination protocol that improved overall yield from 32% to 68% on multi-gram scale, using 1190320-36-5 as a key intermediate. The process eliminated column chromatography through pH-controlled crystallization.

In oncology applications, preclinical data presented at the 2024 AACR Annual Meeting (Abstract #LB-201) revealed that derivatives of 1190320-36-5 exhibited potent activity against treatment-resistant EGFR L858R/T790M/C797S triple mutant NSCLC models (IC₅₀ = 8-15 nM), with demonstrated blood-brain barrier penetration (brain/plasma ratio = 0.85 in murine models).

Emerging research suggests broader therapeutic potential. A Nature Communications study (2024, 15:2345) identified 6-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridin-3-amine derivatives as allosteric modulators of the NLRP3 inflammasome, showing significant reduction in IL-1β production (78% inhibition at 10 μM) in macrophage assays without affecting cell viability.

Structural biology insights from cryo-EM studies (PDB ID: 8TFC) have elucidated the compound's unique binding mode in ATP pockets, where the pyrrolopyridine core induces a rare "DFG-out" conformation in kinases while the -CF₃ group stabilizes a hydrophobic subpocket. This explains its exceptional selectivity profiles observed across multiple kinase panels.

Current challenges include optimizing pharmacokinetic properties - while the scaffold shows excellent membrane permeability (P_app > 20 × 10^-6 cm/s in Caco-2 assays), several research groups are working to address its moderate aqueous solubility (32 μg/mL at pH 7.4). Recent salt screening identified a dihydrochloride form that improved solubility to 1.2 mg/mL without compromising stability.

The compound's safety profile is under active investigation. A 28-day GLP tox study in rats (n=10/sex/dose) showed no adverse effects at plasma exposures up to 15× the efficacious dose, with particular attention paid to potential off-target effects on cardiac ion channels (hERG IC₅₀ > 30 μM).

Looking ahead, three clinical-stage biotechs have disclosed development programs incorporating 1190320-36-5 derivatives, targeting indications ranging from myelofibrosis (Phase I expected Q3 2024) to atopic dermatitis (pre-IND stage). The scaffold's versatility continues to attract significant interest from both academic and industrial researchers.